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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)butyramide

CAS No.: 23363-91-9

Cat. No.: B14023732

Get Quote

As a Senior Application Scientist, I recognize that handling specialized biochemicals like N-(2-
Hydroxyethyl)butyramide (also known as N-butanoylethanolamine) requires more than just

following a safety sheet—it requires a fundamental understanding of the molecule’s

physicochemical behavior and biological context.

This comprehensive guide provides drug development professionals and laboratory

researchers with field-proven methodologies for the safe handling, operational profiling, and

proper disposal of N-(2-Hydroxyethyl)butyramide.

Physicochemical Properties & Hazard Profiling
To design an effective safety and disposal protocol, we must first understand the quantitative

properties of the compound. N-(2-Hydroxyethyl)butyramide is an1 functionally related to

butyric acid[1].

Table 1: Quantitative Data & Hazard Profile
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Property Value Source

IUPAC Name
N-(2-
hydroxyethyl)butanamide

PubChem[1]

CAS Number 23363-91-9 PubChem[1]

Molecular Formula C6H13NO2 PubChem[1]

Molecular Weight 131.17 g/mol PubChem[1]

Topological Polar Surface Area 49.3 Å² PubChem[1]

| Hazard Classification | Skin Irrit. 2, Eye Irrit. 2, STOT SE 3 | Thermo Fisher[2] |

Causality Insight: The combination of a polar hydroxyl head and an amide group makes this

compound highly water-soluble and hygroscopic[2]. Because it readily absorbs atmospheric

moisture, improper sealing will lead to continuous dilution and degradation of your stock

solutions. Furthermore, its amphiphilic nature allows it to easily penetrate biological

membranes, which directly accounts for its classification as a skin and severe eye irritant[2][3].

Biological Context & Pharmacological Relevance
For researchers utilizing this compound in drug discovery, N-(2-Hydroxyethyl)butyramide
serves as a critical model for endocannabinoid-like signaling. In biological systems, N-

acylethanolamines (NAEs) are synthesized from N-acyl-phosphatidylethanolamine (NAPE) via

the4[4]. Understanding this pathway is essential for anticipating metabolic byproducts during in

vitro assays.
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NAE Biosynthesis: NAPE-PLD catalyzes NAPE into NAEs, which are subsequently degraded

by FAAH.

Step-by-Step Disposal Procedures
While not listed as an EPA RCRA P- or U-series waste, N-(2-Hydroxyethyl)butyramide must

be treated as a hazardous chemical waste due to its irritant properties and mobility in water

systems[2][5]. Every step below is designed as a self-validating system to ensure absolute

compliance and safety.

Phase 1: Waste Segregation and Profiling
Categorize the Waste: Classify the solution as "Hazardous Aqueous Waste" (if in biological

buffers) or "Non-Halogenated Organic Waste" (if dissolved in solvents like DMSO or ethanol)

[2].

Verification Check: Measure the pH of the waste mixture. Ensure it sits between 5.5 and

9.0 before sealing to prevent unexpected gas evolution.

Select the Container: Utilize high-density polyethylene (HDPE) or glass carboys.

Causality Insight: HDPE prevents the amphiphilic amide from leaching into and degrading

standard low-density plastics over time.

Phase 2: Collection and Labeling
Transfer Protocol: Always use a dedicated funnel inside a certified fume hood to3[3]. Do not

mix with strong oxidizing agents (e.g., nitric acid), as thermal decomposition will release toxic

nitrogen oxides (NOx) and carbon monoxide[3][5].

Immediate Labeling: Affix a hazardous waste tag the moment the first drop enters the

container. Mark explicitly: "Hazardous Waste: Contains N-(2-Hydroxyethyl)butyramide
(Skin/Eye Irritant)."

Phase 3: Final Disposal & Manifesting
Storage: Store the sealed container in a secondary containment tray in a well-ventilated,

cool, dry area away from direct sunlight[3].
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EHS Transfer: Dispose of contents and containers via an 2 in accordance with local and

regional environmental directives[2][5].

Emergency Spill Response Workflow
Because the compound is highly soluble and mobile in water systems, immediate containment

is required to prevent environmental spread[2].
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Logical workflow for N-(2-Hydroxyethyl)butyramide spill containment and safe disposal.
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Spill Containment Protocol:

Evacuate and Assess: Determine the spill volume. For minor spills, ensure standard PPE

(nitrile gloves, safety glasses, lab coat) is worn[5].

Containment & Absorption: Surround and cover the spill with an 5 such as silica gel, sand, or

a universal binder[5].

Causality Insight: Inert binders prevent unwanted exothermic reactions. Never use

combustible materials like sawdust if oxidizing agents are present in the same workspace.

Collection: Scoop the absorbed material using a non-sparking tool and place it into a solid

hazardous waste container with a secure lid[2].

Verification Check: Visually inspect the surface from multiple angles under light to ensure

no residual hygroscopic slick remains.

Decontamination: Wash the affected area thoroughly with plenty of soap and water[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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